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Compound of Interest

Compound Name: Azane;boric acid;octahydrate
Cat. No.: B8251943
Get Quote
\ J

Document Control: Chemical Safety & Logistics | Role: Senior Application Scientist
Executive Summary & Chemical Identification
Immediate Action Required: Treat this substance as a Reprotoxic Inorganic Salt.

The chemical designation "Azane;boric acid;octahydrate" is a systematic IUPAC string often
generated by automated inventory systems. It refers to a complex salt of ammonia and boric
acid. In practical laboratory terms, this is Ammonium Pentaborate Octahydrate (or a
stoichiometric equivalent Ammonium Borate).

e Systematic Name: Azane (Ammonia) + Boric Acid + Water
¢ Common Name: Ammonium Pentaborate Octahydrate[1]
e Chemical Formula:

(or expressed as

)
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e Primary Hazards:

o Reproductive Toxicity: Borates are classified as Category 1B (May damage fertility or the
unborn child).[2]

o Acute Respiratory Irritation: Releases Ammonia gas (

) if exposed to alkaline conditions (pH > 9) or heat.

o Environmental Phytotoxicity: Boron is highly toxic to plant life; do not drain dispose.

Technical Safety Data (E-E-A-T)

To ensure safe handling, you must understand the chemical behavior driving these protocols.
This is not just "waste"; it is a dynamic equilibrium system.

The Equilibrium Hazard

The compound exists in equilibrium. Stability depends on pH.
» Acidic/Neutral Conditions: The ammonia is "locked" as the ammonium ion (

). The salt is stable.

e Basic Conditions (pH > 9.25): The equilibrium shifts right. Toxic ammonia gas is released.

o Implication: Never mix this waste with bases (e.g., Sodium Hydroxide, Bleach) during
disposal.

Physical & Chemical Properties Table
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Property Specification Operational Relevance

Dust inhalation risk.[1][3][4]
Physical State White Crystalline Solid Use N95 or P100 respiratory

protection.

Highly water-soluble. Spills will

Solubility ~9.5 g/100mL (20°C) _ _
spread quickly if wet.
Slightly basic. Generally stable
pH ( Aqueous) ~8.0-8.5 but close to the ammonia
release threshold.
Strong Oxidizers, Strong DO NOT MIX WITH BLEACH

Incompatibilities )
Bases (Forms chloramines).

Usually "State Regulated" or
RCRA Status Not P or U listed (US) "Non-RCRA Hazardous" due to
Boron.

Disposal Decision Logic & Workflow

The following diagram outlines the decision-making process for disposing of this specific
compound.
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Figure 1: Decision logic for Ammonium Borate disposal ensuring pH stability and containment.
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Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Preferred)

Best practice is to keep the waste solid to minimize volume and disposal costs.

o PPE: Wear Nitrile gloves, safety goggles, and a lab coat. If creating dust, wear an N95
respirator.

e Container: Use a wide-mouth HDPE (High-Density Polyethylene) jar or double-bag in thick
(6-mil) polyethylene bags.

e Labeling:
o Primary Name: Ammonium Pentaborate Octahydrate.[1]
o Hazards: "Toxic to Reproduction”, "Irritant”.

o Waste Code: Check local regulations (often "Non-RCRA Hazardous" in the US, but
"Special Waste" in California/EU).

o Storage: Store in a cool, dry cabinet away from strong bases (like Sodium Hydroxide) until
pickup.

Scenario B: Liquid Waste (Solutions)
If the material is already dissolved (e.g., leftover buffer).
e pH Verification: Dip a pH strip into the waste solution.

o If pHis > 9: Slowly add dilute Citric Acid or Acetic Acid until pH is between 6 and 8.
Reason: This converts volatile Ammonia (

) back into stable Ammonium (
).

o Collection: Pour into a chemically compatible carboy (HDPE or Glass).
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» No Drain Disposal:Strictly Prohibited. Boron passes through standard wastewater treatment
plants and poisons local aquatic plant life.

o Labeling: Label as "Aqueous Waste: Ammonium Borate" with approximate concentration.

Scenario C: Spill Cleanup

o Ventilation: If the spill is large or smells of ammonia, increase ventilation immediately.

o Solid Spill: Sweep up carefully to avoid dust.[3] Do not use a standard vacuum (use HEPA
only).

 Liquid Spill: Absorb with inert material (vermiculite or sand).[1] Do not use bleach to clean
the surface (risk of chloramine gas). Wash the area with simple soapy water.

Regulatory & Compliance Context

» United States (EPA): Boric acid and its salts are generally not listed as P-list or U-list acute
hazardous wastes under RCRA. However, they must be characterized. Due to aquatic
toxicity, they cannot be sewered [1].

e European Union (REACH): Boric acid is an SVHC (Substance of Very High Concern) due to
reproductive toxicity (Category 1B). Disposal must follow strict hazardous waste incineration
protocols [2].

o Transport (DOT/IATA): Generally not regulated as "Dangerous Goods" for transport unless in
very specific high-concentration mixtures, but "Environmentally Hazardous Substance" labels
may apply for bulk shipments.

References

¢ United States Environmental Protection Agency (EPA).Criteria for the Definition of Solid
Waste and Solid and Hazardous Waste Exclusions. 40 CFR Part 261.

o European Chemicals Agency (ECHA).Substance Information: Boric Acid - Toxic to
Reproduction. ECHA Registration Dossier.
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» National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
CID 222: Ammonia (Azane). PubChem Database.

o Fisher Scientific.Safety Data Sheet: Ammonium Pentaborate Tetrahydrate/Octahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. sds.riotinto.com [sds.riotinto.com]
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¢ To cite this document: BenchChem. [Standard Operating Procedure: Disposal of Azane;boric
acid;octahydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8251943/docs#standard-operating-procedure-
disposal-of-azane-boric-acid-octahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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